![molecular formula C20H17BrO2 B4013707 4,4'-[1-(4-bromophenyl)-1,1-ethanediyl]diphenol](/img/structure/B4013707.png)
4,4'-[1-(4-bromophenyl)-1,1-ethanediyl]diphenol
Description
Synthesis Analysis
The synthesis of compounds related to 4,4'-[1-(4-bromophenyl)-1,1-ethanediyl]diphenol often involves complex organic reactions, where bromophenyl groups play a critical role. For instance, the improved synthesis of related diphenylmethanols, such as (4-ethenylphenyl)diphenyl methanol, highlights the adaptability and complexity of creating such molecules, providing a basis for understanding the synthetic approaches that might be applied to our compound of interest (Manzotti, Reger, & Janda, 2000).
Molecular Structure Analysis
The structural analysis of similar compounds showcases the importance of hydrogen bonding and molecular interactions. For example, studies on diphenylmethanols reveal diverse hydrogen-bonded structures ranging from monomers to hexamers, which could provide insights into the molecular structure of 4,4'-[1-(4-bromophenyl)-1,1-ethanediyl]diphenol and how intermolecular forces might influence its properties (Ferguson, Carroll, Glidewell, Zakaria, & Lough, 1995).
Chemical Reactions and Properties
The reactivity of bromophenyl-related compounds, as seen in the synthesis of derivatives like methyl 4′-(6-bromohexyloxy) diphenyl-4-carboxlate, provides a window into the type of chemical reactions 4,4'-[1-(4-bromophenyl)-1,1-ethanediyl]diphenol might undergo. These reactions often involve halogenated intermediates and highlight the compound's potential for further functionalization (Zhi, 2004).
Physical Properties Analysis
Understanding the physical properties of related compounds, such as their crystalline structures and hydrogen bonding patterns, can provide indirect insights into the physical characteristics of 4,4'-[1-(4-bromophenyl)-1,1-ethanediyl]diphenol. For instance, the study of various diphenylmethanols reveals the significant role of hydrogen bonds in determining the compound's physical state and stability (Ferguson et al., 1995).
properties
IUPAC Name |
4-[1-(4-bromophenyl)-1-(4-hydroxyphenyl)ethyl]phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17BrO2/c1-20(14-2-8-17(21)9-3-14,15-4-10-18(22)11-5-15)16-6-12-19(23)13-7-16/h2-13,22-23H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMGAVRGDWUVTTF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)O)(C2=CC=C(C=C2)O)C3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17BrO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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